4-Boc-1-oxa-4-azaspiro[5.5]undecane

• IUPAC Name: tert-butyl 1-oxa-4-azaspiro[5.5]undecane-4-carboxylate
• InChI: InChI=1S/C14H25NO3/c1-13(2,3)18-12(16)15-9-10-17-14(11-15)7-5-4-6-8-14/h4-11H2,1-3H3
• InChI Key: RAGJPHPLTSYIBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOC2(C1)CCCCC2
• Molecular Formula: C14H25NO3
• DSSTOX Substance ID: DTXSID50363859
• Molecular Weight: 255.35 g/mol
• CAS RN: 271245-38-6

Description

4-Boc-1-Oxa-4,9-diazaspiro[5.5]undecane is a chemical compound with the CAS Number: 1023595-11-0. Its molecular weight is 256.35 and its IUPAC name is tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate. It is typically stored in a dark place, sealed in dry conditions, at 2-8°C.

Molecular Structure Analysis

The InChI code for 4-Boc-1-Oxa-4,9-diazaspiro[5.5]undecane is 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-8-9-17-13(10-15)4-6-14-7-5-13/h14H,4-10H2,1-3H3. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

4-Boc-1-Oxa-4,9-diazaspiro[5.5]undecane has a density of 1.1±0.1 g/cm^3, a boiling point of 365.0±42.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.8 mmHg at 25°C. Its enthalpy of vaporization is 61.1±3.0 kJ/mol, and it has a flash point of 174.6±27.9 °C. The compound has an index of refraction of 1.514, a molar refractivity of 69.3±0.4 cm^3, and a polar surface area of 51 Å^2.

Scientific Research Applications

Synthetic Approaches and Chemical Properties

• Synthetic Pathways : Spiroaminals, including 1-oxa-4-azaspiro[5.5]undecane derivatives, have been identified as cores of natural or synthetic products with significant biological activities. These compounds present challenging targets for chemical synthesis, with various strategies developed to construct these spiroaminals, showcasing their importance in synthetic chemistry (Sinibaldi & Canet, 2008).

• Spirocyclic Derivatives : Research into spirocyclic derivatives of ciprofloxacin includes the synthesis of 1-oxa-9-azaspiro[5.5]undecane derivatives, highlighting their potential as antibacterial agents against specific bacterial strains. This study underscores the versatility of these spirocyclic compounds in drug development (Lukin et al., 2022).

• Conformational Analysis : The conformational behavior of 1-oxaspiro[5.5]undecanes has been studied using 13C NMR, demonstrating their unique structural properties and the influence of endo and exo anomeric effects, providing insights into the molecular dynamics of these compounds (Deslongchamps & Pothier, 1990).

Biological Applications and Potential Therapeutic Uses

• sEH Inhibitors : Discovery of spirocyclic 1-oxa-9-azaspiro[5.5]undecan-4-amine scaffolds as potential inhibitors of soluble epoxide hydrolase (sEH) showcases the biological application of these compounds. These inhibitors exhibit remarkable solubility, low lipophilicity, and excellent oral bioavailability, suggesting their potential as therapeutic agents in cardiovascular disease, inflammation, and pain management (Lukin et al., 2018).

Novel Reagents and Synthetic Methods

• Boc Protecting Group : The development of new reagents for the introduction of the Boc protecting group to amines, using tert-butyl (2,4-dioxo-3-azaspiro[5,5] undecan-3-yl) carbonate, highlights the importance of 4-Boc-1-oxa-4-azaspiro[5.5]undecane in the synthesis of N-Boc-amino acids, offering an improved alternative for the preparation of protected amino acids (Rao et al., 2017).

Safety and Hazards

The safety information for 4-Boc-1-Oxa-4,9-diazaspiro[5.5]undecane includes the following hazard statements: H302-H315-H319-H335. The precautionary statements are P261-P305+P351+P338. The compound is labeled with the GHS07 pictogram and the signal word "Warning".